Cas no 1189460-82-9 (2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3)

• Product Name: 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3
• CAS No: 1189460-82-9
• MF: C₉H₁₆O₄
• MW: 191.24
• CID: 1062198
• Update Time: 2025-06-14

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3 Chemical and Physical Properties

Names and Identifiers

• 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3
• methyl 2,2-dimethyl-5-(trideuteriomethyl)-1,3-dioxane-5-carboxylate

Computed Properties

• Exact Mass: 191.12400

Experimental Properties

• PSA: 44.76000
• LogP: 0.94860

Additional information on 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3

Research Brief on 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3 (CAS: 1189460-82-9)

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic Acid Methyl Ester-d3 (CAS: 1189460-82-9) is a deuterated derivative of the corresponding ester compound, widely utilized as an internal standard or tracer in mass spectrometry-based metabolomics and pharmacokinetic studies. Recent advancements in synthetic chemistry and analytical methodologies have expanded its applications in drug discovery and development.

A study published in the Journal of Labelled Compounds and Radiopharmaceuticals (2023) detailed an optimized synthetic route for this deuterated compound, achieving >98% isotopic purity. The researchers employed a Pd/C-catalyzed hydrogen-deuterium exchange strategy, which significantly improved yield compared to traditional methods. This breakthrough addresses the growing demand for high-purity deuterated standards in quantitative bioanalysis.

In pharmaceutical research, this compound has emerged as a crucial tool for studying the metabolic fate of structurally related drug candidates. A recent Nature Metabolism paper (2024) demonstrated its utility in tracking the branched-chain fatty acid metabolism pathway, revealing novel insights into mitochondrial dysfunction disorders. The deuterium labeling pattern provides distinct mass spectral signatures that enable precise quantification even in complex biological matrices.

Analytical chemists at several leading CROs have developed LC-MS/MS methods incorporating this deuterated standard for GLP-compliant bioanalysis. The compound's exceptional stability (demonstrating <2% deuterium loss after 12 months at -20°C) and chromatographic properties make it particularly valuable for long-term studies requiring reliable internal standards.

Emerging applications include its use as a building block in the synthesis of deuterated pharmaceuticals. A 2024 ACS Medicinal Chemistry Letters publication described its incorporation into next-generation CNS drugs, where deuterium substitution improves metabolic stability without altering pharmacological activity. This approach, known as deuterium switching, represents a promising strategy in drug optimization.

Future research directions focus on expanding its utility in imaging mass spectrometry and as a probe for studying enzyme mechanisms. The compound's unique structural features make it particularly suitable for investigating the stereochemical aspects of enzymatic transformations in medicinal chemistry applications.